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For Researchers, Scientists, and Drug Development Professionals

Abstract

Arachidyl laurate (eicosyl dodecanoate) is a saturated wax ester composed of arachidyl
alcohol and lauric acid. In research and development, it primarily serves as a well-
characterized chemical standard for the analysis of wax esters and other lipids. This technical
guide provides an in-depth overview of the commercial sources for research-grade arachidyl
laurate, details adapted methodologies for its synthesis and purification, and outlines key
analytical techniques for its characterization. All quantitative data is presented in structured
tables for ease of comparison, and experimental workflows are visualized using process
diagrams.

Commercial Sources of Research-Grade Arachidyl
Laurate

High-purity arachidyl laurate is essential for accurate and reproducible research. Several
chemical suppliers offer this compound in research-grade quality, typically with a purity of 99%
or higher. When selecting a supplier, researchers should consider factors such as stated purity,
availability of a Certificate of Analysis (CoA), packaging sizes, and shipping times.

Below is a summary of prominent commercial suppliers of research-grade arachidyl laurate:
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Supplier

Product
Name

CAS
Number

Molecular
Formula

Molecular

) Purity
Weight

Notes

Sigma-
Aldrich

Arachidyl
dodecanoa

te

36617-18-

C32H6402

480.85

g/mol

=299%

Often used
asa
reference
standard in
wax ester

analysis.[1]

Larodan

Arachidyl
Laurate

36617-18-
2

C32H6402

480.85

g/mol

>99%

Provides a
downloada
ble
Material
Safety
Data Sheet
(MSDS).[2]

INDOFINE

Chemical
Company,
Inc.

ARACHID

LAURATE

36617-18-
2

C32H6402

480.85

g/mol

>99%

Offers the
product for
pharmaceu
tical,
agricultural
, and life
science

industries.

3]

CD

Biosynsis

Arachidyl
Laurate

36617-18-
2

C32H6402

480.85

g/mol

>99%

Marketed
for
synthetic
biology
research
and
developme
nt.[4]

American
Custom

Chemicals

ARACHID
YL

36617-18-
2

C32H6402

480.85

g/mol

95.00%

Note the
lower purity

compared
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Corporatio DODECAN to other
n OATE suppliers.
A
MedchemE  Arachidyl 36617-18- 480.85 biochemica
C32H6402
Xpress Laurate 2 g/mol | assay
reagent.
States the
. synthesis
Alfa Arachidyl 36617-18- 480.85 )
] C32H6402 99%+ process is
Chemistry laurate 2 g/mol ) )
skillful with
high yield.

Physicochemical Properties of Arachidyl Laurate

A summary of the key physicochemical properties of arachidyl laurate is provided below.
These properties are crucial for its handling, storage, and application in various experimental

settings.
Property Value Source
CAS Number 36617-18-2
Molecular Formula C32H6402
Molecular Weight 480.85 g/mol
Appearance Solid
Boiling Point 507°C at 760 mmHg
Flash Point 269.7°C
Density 0.858 g/cm?3
Storage Temperature -20°C

Synthesis and Purification of Arachidyl Laurate
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While commercially available, arachidyl laurate can also be synthesized in the laboratory. The
most common method is the esterification of arachidyl alcohol with lauric acid or its more
reactive derivative, lauroyl chloride. Enzymatic synthesis offers a milder alternative. The
following protocols are adapted from general procedures for wax ester synthesis.

Chemical Synthesis via Esterification

This protocol describes the synthesis of arachidyl laurate from arachidyl alcohol and lauroyl
chloride.

Materials and Reagents:

Arachidyl alcohol

o Lauroyl chloride

e Pyridine (anhydrous)

¢ Dichloromethane (anhydrous)

e Saturated aqueous sodium bicarbonate solution
e Brine (saturated aqueous sodium chloride solution)
e Anhydrous magnesium sulfate

¢ Silica gel (for column chromatography)

e Hexane

o Ethyl acetate

Experimental Protocol:

e Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),
dissolve arachidyl alcohol (1.0 equivalent) in anhydrous dichloromethane. Add anhydrous
pyridine (1.2 equivalents) to the solution and cool to 0°C in an ice bath.
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Acylation: Slowly add lauroyl chloride (1.1 equivalents) dropwise to the stirred solution. Allow
the reaction mixture to warm to room temperature and continue stirring for 12-24 hours.

Reaction Monitoring: Monitor the progress of the reaction by Thin-Layer Chromatography
(TLC) using a hexane/ethyl acetate solvent system. The product, arachidyl laurate, will be
less polar than the starting arachidyl alcohol.

Workup: Upon completion, quench the reaction by the slow addition of a saturated aqueous
solution of sodium bicarbonate. Transfer the mixture to a separatory funnel and extract the
aqueous layer three times with dichloromethane.

Purification: Combine the organic layers and wash with brine. Dry the organic phase over
anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the
crude product.

Chromatography: Purify the crude arachidyl laurate by silica gel column chromatography
using a gradient of hexane and ethyl acetate to yield the pure product.
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Chemical Synthesis Workflow

1. Dissolve Arachidyl Alcohol
in Dichloromethane & Pyridine

\
2. Cool to 0°C

\
3. Add Lauroyl Chloride

Y

4. Stir at Room Temperature
(12-24h)

\
5. Monitor by TLC

Reaction Complete

Purificatm% Workflow

6. Quench with NaHCO3

Y

7. Extract with Dichloromethane

\
8. Wash with Brine

\
9. Dry with MgSO4

Y

10. Concentrate

Y

11. Silica Gel Chromatography

Y

Pure Arachidyl Laurate
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Enzymatic Synthesis Workflow

1. Combine Arachidyl Alcohol, Lauric Acid,
and Solvent

'

2. Add Immobilized Lipase
and Molecular Sieves

Y

3. Incubate at 40-60°C
(24-72h)

l

4. Monitor by TLC/HPLC

Reaction Complete

Purificatiog Workflow

5. Filter to Remove Enzyme

;

6. Concentrate Filtrate

l

7. Silica Gel Chromatography

l

Pure Arachidyl Laurate
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Sample Preparation

Dissolve Arachidyl Laurate
in appropriate solvent

l

Filter through 0.45 pm filter
(for HPLC) For GC-MS
Analytical Workflow
v v

Inject into GC-MS or HPLC

:

Separation based on
physicochemical properties

;

Detection by MS or ELSD

;

Data Analysis:
Identification and Quantification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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